Cas no 1795443-38-7 (N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentanecarboxamide)

• Product Name: N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentanecarboxamide
• CAS No: 1795443-38-7
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• CID: 5368066
• Update Time: 2025-05-23

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-Imidazo[1,2-b]pyrazol-1-yl)ethyl]cyclopentanecarboxamide
• N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentanecarboxamide

• Inchi： 1S/C13H18N4O/c18-13(11-3-1-2-4-11)14-7-8-16-9-10-17-12(16)5-6-15-17/h5-6,9-11H,1-4,7-8H2,(H,14,18)
• InChI Key： GPISGMPBFGXJQY-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C3=CC=NN3C=C2)=O)CCCC1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.87±0.20(Predicted)

Additional information on N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentanecarboxamide

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentanecarboxamide: A Comprehensive Overview

The compound with CAS No 1795443-38-7, known as N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentanecarboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a pyrazoloimidazole moiety, making it a subject of interest for researchers exploring novel chemical entities and their potential applications.

Recent studies have highlighted the pyrazolo[1,5-a]imidazole core as a promising scaffold for the development of bioactive compounds. This heterocyclic system is known for its ability to engage in diverse non-covalent interactions, which can be exploited in drug design to target various biological pathways. The cyclopentane carboxamide group further enhances the compound's versatility, offering opportunities for modulation of physical properties such as solubility and permeability.

One of the most notable aspects of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentanecarboxamide is its potential in medicinal chemistry. Researchers have been investigating its role as a modulator of protein-protein interactions (PPIs), a challenging yet highly rewarding area in drug discovery. PPIs are critical in many cellular processes, and disrupting or enhancing these interactions can lead to innovative therapeutic strategies for diseases such as cancer and neurodegenerative disorders.

Moreover, the compound has been studied for its ability to act as an inhibitor of specific enzymes and signaling pathways. For instance, recent findings suggest that it may interfere with the activity of kinases involved in cell proliferation and survival. This makes it a candidate for the development of targeted therapies aimed at combating diseases where unregulated kinase activity plays a pivotal role.

In terms of synthesis, N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentanecarboxamide can be prepared through a variety of methods, including but not limited to, nucleophilic substitution and coupling reactions. The choice of synthetic route often depends on the availability of starting materials and the desired scalability of the process. Recent advancements in catalytic methodologies have further streamlined its production, making it more accessible for research purposes.

The structural versatility of this compound also lends itself well to modifications that could enhance its pharmacokinetic properties. For example, substituent modifications on the pyrazoloimidazole ring or the cyclopentane carboxamide group can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Such modifications are crucial for translating laboratory findings into clinically viable drugs.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentanecarboxamide. These methods provide detailed insights into the compound's molecular structure and help ensure consistency across different batches.

Looking ahead, ongoing research is focused on elucidating the mechanism of action of this compound at a molecular level. Understanding how it interacts with biological targets will be essential for optimizing its therapeutic potential. Additionally, preclinical studies are being conducted to assess its safety profile and efficacy in relevant disease models.

In conclusion, N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)cyclopentanecarboxamide represents a compelling example of how structural innovation can drive advancements in chemical biology and drug discovery. With its unique properties and promising biological activity, this compound continues to be a focal point for researchers seeking novel solutions to complex biomedical challenges.